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Compound of Interest

Compound Name: Nuarimol

Cat. No.: B1677028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the environmental risk profiles of the fungicide

Nuarimol and its alternatives, which are also sterol biosynthesis inhibitors (SBIs). The

information presented is intended to assist researchers and professionals in making informed

decisions regarding the selection and use of these compounds, considering their potential

environmental impact. The data is compiled from various regulatory agencies and scientific

databases.

Introduction
Nuarimol is a systemic fungicide belonging to the pyrimidine carbinol class of chemicals. It is

effective against a range of fungal pathogens by inhibiting ergosterol biosynthesis, a critical

component of fungal cell membranes. However, concerns about its environmental fate and

potential effects on non-target organisms have led to increased scrutiny and the consideration

of alternative fungicides with similar modes of action. This guide provides a comparative

environmental risk assessment of Nuarimol against other widely used SBI fungicides:

Myclobutanil, Tebuconazole, Fenbuconazole, and Propiconazole.

Comparative Environmental Fate
The environmental fate of a pesticide determines its persistence and potential for movement

within the environment. Key parameters include its half-life in soil and water, and its tendency

to adsorb to soil particles (Koc).
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Table 1: Comparison of Environmental Fate Parameters

Fungicide
Soil Half-life (DT50,
days)

Water Half-life
(DT50, days)

Soil Adsorption
Coefficient (Koc,
mL/g)

Nuarimol 30 - 90 Stable to hydrolysis 1,700 - 4,000

Myclobutanil 65 - 191 Stable to hydrolysis 486 - 990[1]

Tebuconazole 49 - >600[2] Stable to hydrolysis[2] 470 - 6,000[3]

Fenbuconazole 285 - 655[4] Stable to hydrolysis 2,951 - 6,000

Propiconazole 40 - 118 Stable to hydrolysis 1,200 - 8,100[5]

Comparative Ecotoxicity
Ecotoxicity data provides insight into the potential for a pesticide to harm non-target organisms.

This section compares the acute toxicity of Nuarimol and its alternatives to various terrestrial

and aquatic organisms.

Table 2: Comparative Avian and Mammalian Acute Toxicity

Fungicide
Bobwhite Quail (LD50,
mg/kg bw)

Rat (Oral LD50, mg/kg bw)

Nuarimol >2000 1250

Myclobutanil 510 1600 (male), 2290 (female)[6]

Tebuconazole 1988 1700 - 4000

Fenbuconazole >2000 >2000[7]

Propiconazole 2825 1517

Table 3: Comparative Aquatic Acute Toxicity
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Fungicide
Rainbow Trout
(LC50, 96h, mg/L)

Daphnia magna
(EC50, 48h, mg/L)

Green Algae (EC50,
72h, mg/L)

Nuarimol 1.8 1.2 0.5

Myclobutanil 2.4 11 2.1

Tebuconazole 4.4 2.7 1.7

Fenbuconazole 0.7 1.5 0.8

Propiconazole 1.1 4.8 0.72

Experimental Protocols
The ecotoxicity data presented in this guide are primarily derived from studies following

standardized testing protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD). These guidelines ensure data quality and comparability

across different studies and chemicals.

Avian Acute Oral Toxicity: Typically determined using OECD Test Guideline 223. This test

involves a single oral dose of the test substance to birds (e.g., Bobwhite quail) and

observation for mortality and sublethal effects over a 14-day period to determine the LD50.

Fish Acute Toxicity: Commonly follows OECD Test Guideline 203. Fish (e.g., Rainbow trout)

are exposed to a range of concentrations of the test substance in water for 96 hours, and the

concentration lethal to 50% of the test population (LC50) is determined.

Daphnia sp. Acute Immobilisation Test: This test is conducted according to OECD Test

Guideline 202. Daphnids are exposed to the test substance for 48 hours, and the

concentration that immobilizes 50% of the population (EC50) is calculated.

Alga, Growth Inhibition Test: Following OECD Test Guideline 201, the effects of the test

substance on the growth of a selected species of green algae are measured over 72 hours

to determine the concentration that inhibits growth by 50% (EC50).

Soil and Water Half-life: These studies are typically conducted following OECD Guidelines

307 (Aerobic and Anaerobic Transformation in Soil) and 309 (Aerobic Mineralisation in
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Surface Water). These studies measure the rate of degradation of the chemical in controlled

laboratory settings.

Soil Adsorption/Desorption: The potential for a pesticide to move in soil is assessed using

methods like OECD Test Guideline 106, which determines the adsorption coefficient (Koc).
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Caption: A generalized workflow for environmental risk assessment of pesticides.
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Mechanism of Action: Sterol Biosynthesis Inhibition
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Caption: Inhibition of the ergosterol biosynthesis pathway by SBI fungicides.

Comparative Analysis
Nuarimol and its alternatives all function by inhibiting the 14-alpha-demethylase enzyme

(CYP51), which is crucial for ergosterol production in fungi.[8][9] This targeted mode of action

provides effective fungal control but also presents a risk to non-target organisms that rely on

sterol synthesis.

Environmental Persistence: Fenbuconazole and Tebuconazole exhibit the highest potential

for persistence in soil, with half-lives that can extend for many months to over a year under

certain conditions.[2][4] Nuarimol and Propiconazole are moderately persistent, while

Myclobutanil generally has a shorter soil half-life.[1] All of these fungicides are stable to

hydrolysis, meaning they do not readily break down in water, which can lead to their

persistence in aquatic environments.

Mobility: Propiconazole and Fenbuconazole have the highest soil adsorption coefficients

(Koc), indicating they are less likely to leach into groundwater compared to Nuarimol,
Myclobutanil, and Tebuconazole which have a higher potential for mobility.[1][3][5][10]

Avian Toxicity: Myclobutanil shows the highest acute toxicity to birds among the compared

fungicides, with an LD50 of 510 mg/kg bw for Bobwhite Quail. Nuarimol, Tebuconazole,

Fenbuconazole, and Propiconazole are considered to be of lower acute toxicity to birds.
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Aquatic Toxicity: Fenbuconazole is the most toxic to fish, while Nuarimol is the most toxic to

green algae. Tebuconazole and Myclobutanil are generally moderately toxic to aquatic

organisms. Propiconazole also demonstrates significant toxicity to aquatic life. All of these

fungicides can pose a risk to aquatic ecosystems, and their use near water bodies should be

carefully managed.

Conclusion
The environmental risk assessment of Nuarimol and its alternatives reveals a complex picture

with trade-offs in terms of persistence, mobility, and toxicity to different non-target organisms.

No single fungicide is without environmental risk.

Nuarimol presents a moderate risk profile, with moderate persistence and mobility, and

varying toxicity to different aquatic organisms.

Myclobutanil is less persistent in soil but is more mobile and demonstrates higher acute

toxicity to birds.[1]

Tebuconazole has a high potential for persistence and mobility, posing a long-term risk to soil

and water environments.[2][3][11]

Fenbuconazole is highly persistent and shows high toxicity to fish, making it a significant risk

to aquatic ecosystems.[10]

Propiconazole is moderately persistent and has low mobility but is highly toxic to aquatic

plants.[5]

The selection of a fungicide should be based on a thorough site-specific risk assessment that

considers the local environmental conditions, the non-target organisms present, and the

specific pest being targeted. For researchers and professionals, this comparative data

underscores the importance of exploring integrated pest management strategies and

developing more environmentally benign alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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